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Compound of Interest

Compound Name: Trichloroacetic acid

Cat. No.: B104036 Get Quote

Essential protocols for the safe management, use, and disposal of Trichloroacetic Acid (TCA)

in a laboratory setting.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Trichloroacetic Acid. Adherence to these

procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Personal Protective Equipment (PPE)
When handling Trichloroacetic Acid, a highly corrosive substance, wearing the appropriate

Personal Protective Equipment is the first line of defense against exposure.[1][2] The following

table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Acid-resistant gloves are

required. Viton® is a

recommended material.[1]

Nitrile or butyl gloves are also

mentioned for handling.[3][4]

Always consult the glove

manufacturer's compatibility

chart.[3]

To prevent severe skin burns

and irritation upon contact.[1]

[4]

Eye and Face Protection

For solid TCA, wear safety

glasses with side shields. For

liquid TCA, use indirect-vent,

impact and splash-resistant

goggles.[1] A face shield worn

in conjunction with goggles is

necessary when working with

corrosive or highly irritating

forms.[1]

To protect against severe eye

irritation and potential

permanent damage from

splashes.[1] Contact lenses

should not be worn.[1]

Skin and Body Protection

Wear an acid-resistant lab

coat, long-sleeved clothing,

and closed-toe shoes.[3][5] For

larger scale operations, an

acid-resistant suit, footwear,

and headgear may be

necessary.[1]

To shield the skin from

potential splashes and contact

with the chemical.[2]

Respiratory Protection

Work in a well-ventilated area,

preferably within a certified

laboratory chemical fume

hood.[3][6] If ventilation is

inadequate or exposure limits

are exceeded, a NIOSH/MSHA

approved respirator should be

used.[5]

To prevent irritation of the

nose, throat, and lungs from

inhaling TCA dust or vapors.[1]
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Exposure Limits:

Substance Limit Organization

Trichloroacetic Acid
1 ppm (averaged over an 8-

hour work shift)[1]
ACGIH

Operational Plan: Handling Trichloroacetic Acid
A systematic approach to handling TCA is essential to minimize risks. The following workflow

outlines the key stages of the process.
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Figure 1. A workflow diagram for the safe handling of Trichloroacetic Acid.
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Step-by-Step Handling Protocol:

Pre-Handling Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Trichloroacetic Acid.[3]

Inspect all PPE for integrity before use.

Ensure that an emergency eyewash station and safety shower are readily accessible and

operational.[1][2]

Prepare the designated work area, ensuring it is clean and uncluttered. All work with TCA

should be confined to a properly functioning and certified laboratory chemical fume hood.

[3]

Handling Procedure:

Always handle Trichloroacetic Acid within a chemical fume hood to minimize inhalation

exposure.[3]

When dispensing, do so carefully to avoid splashing or creating dust.

Keep containers of TCA tightly closed when not in use.[3]

Store TCA containers upright in a designated, labeled area, below eye level, and in

secondary containment.[2][3]

Post-Handling:

Decontaminate the work surface thoroughly after use.

Carefully remove PPE, avoiding contact with contaminated areas.

Wash hands and any potentially exposed skin with soap and water immediately after

handling.[1]

Emergency Procedures
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In the event of an exposure or spill, immediate and correct action is critical.

Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water at an emergency

eyewash station for at least 15-30 minutes, occasionally lifting the upper and lower eyelids.

[1][3] Seek immediate medical attention.[1][3]

Skin Contact: Immediately wash the affected skin with large amounts of soap and water for

at least 15 minutes.[1][3] Remove contaminated clothing while under an emergency shower.

[3] Seek immediate medical attention.[1][3]

Inhalation: Move the individual to fresh air.[3] If breathing is difficult, administer oxygen. Seek

immediate medical attention.[5]

Ingestion: Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with

water and have them drink one or two glasses of water to dilute the chemical. Seek

immediate medical attention.[4][7]

Spill Response:

Small Spills (manageable within 10 minutes):

Evacuate non-essential personnel from the area.[1]

Wearing appropriate PPE, cover the spill with an inert absorbent material such as dry lime,

sand, or soda ash.[1]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.[1]

Ventilate and wash the spill area once cleanup is complete.[1]

Large Spills:

Immediately evacuate the area and notify others in the vicinity.[3]

If there is a fire hazard or the spill is uncontained, call emergency services.[3]
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Secure the area and prevent entry.[3]

Contact your institution's Environmental Health & Safety (EHS) department.[3]

Disposal Plan
Proper disposal of Trichloroacetic Acid waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Collect Waste

Label Container

Properly designated & compatible container

Store Securely

Attach 'Dangerous Waste' label

Submit online Chemical Collection Request Form

Away from incompatible materials

Click to download full resolution via product page

Figure 2. A logical flow for the disposal of Trichloroacetic Acid waste.

Step-by-Step Disposal Protocol:

Waste Collection:

Collect all TCA waste, including contaminated materials, in a designated and compatible

hazardous waste container.[4]
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Do not mix TCA waste with other waste streams unless explicitly permitted by your

institution's EHS guidelines.[8]

Labeling:

Attach a completed "Dangerous Waste" or "Hazardous Waste" label to the container

before adding any waste.[3] The label should clearly identify the contents as

"Trichloroacetic Acid Waste."

Storage:

Store the waste container in a designated, secure area away from incompatible materials

such as strong bases, oxidizing agents, and metals.[3][4]

Ensure the container is tightly closed.[3]

Disposal Request:

Once the container is full or no longer in use, submit a chemical collection request to your

institution's EHS or waste management department.[3]

It may be necessary to dispose of Trichloroacetic Acid as a hazardous waste. Contact

your state's Department of Environmental Protection (DEP) or the regional EPA office for

specific recommendations.[1] Never attempt to neutralize TCA waste for drain disposal

unless authorized by EHS.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. ehs.weill.cornell.edu [ehs.weill.cornell.edu]

3. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://cdn.gbiosciences.com/pdfs/msds/786-887_msds_EN.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.benchchem.com/product/b104036?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.bmrservice.com/files/TCA.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.benchchem.com/product/b104036?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1883.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.benchchem.com/product/b104036?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1883.pdf
https://ehs.weill.cornell.edu/sites/default/files/ll_tca_splash_0.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Trichloroacetic-Acid_2024-05-23.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. bmrservice.com [bmrservice.com]

5. media.laballey.com [media.laballey.com]

6. chemos.de [chemos.de]

7. carlroth.com:443 [carlroth.com:443]

8. cdn.gbiosciences.com [cdn.gbiosciences.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Trichloroacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104036#personal-protective-equipment-for-handling-
trichloroacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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